1-(4-nitrophenyl)-4-[1-(2-phenylethyl)-4-piperidinyl]piperazine

• IUPAC Name: 1-(4-nitrophenyl)-4-[1-(2-phenylethyl)piperidin-4-yl]piperazine
• InChI: InChI=1S/C23H30N4O2/c28-27(29)23-8-6-21(7-9-23)25-16-18-26(19-17-25)22-11-14-24(15-12-22)13-10-20-4-2-1-3-5-20/h1-9,22H,10-19H2
• InChI Key: CPJPTVNQRYLKET-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2CCN(CC2)C3=CC=C(C=C3)[N+](=O)[O-])CCC4=CC=CC=C4
• Molecular Formula: C23H30N4O2
• Molecular Weight: 394.5 g/mol

Description

1-(4-nitrophenyl)-4-[1-(2-phenylethyl)-4-piperidinyl]piperazine is a chemical compound that belongs to the piperazine family. It has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 1-(4-nitrophenyl)-4-[1-(2-phenylethyl)-4-piperidinyl]piperazine is not fully understood. However, it is believed to act as a partial agonist at the dopamine D2 and serotonin 5-HT1A receptors. This results in the modulation of neurotransmitter release and the regulation of reward-related behaviors.
Biochemical and Physiological Effects:
Studies have shown that this compound can modulate the activity of several neurotransmitters, including dopamine, serotonin, and glutamate. It has also been found to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that promotes neuronal growth and survival. These effects contribute to the compound's potential therapeutic applications.

Advantages and Limitations for Lab Experiments

The synthesis of 1-(4-nitrophenyl)-4-[1-(2-phenylethyl)-4-piperidinyl]piperazine is relatively simple and yields a high purity product. This makes it a suitable compound for laboratory experiments. However, the exact mechanism of action is not fully understood, and further research is needed to elucidate its pharmacological properties fully.

Future Directions

There are several potential future directions for the research of 1-(4-nitrophenyl)-4-[1-(2-phenylethyl)-4-piperidinyl]piperazine. One area of interest is its potential in the treatment of drug addiction, specifically in reducing cocaine and methamphetamine self-administration. Further research is also needed to understand the compound's mechanism of action fully and to identify any potential side effects. Additionally, the compound's potential therapeutic applications in the treatment of psychiatric disorders such as depression and anxiety should be explored further.

Synthesis Methods

The synthesis of 1-(4-nitrophenyl)-4-[1-(2-phenylethyl)-4-piperidinyl]piperazine involves the reaction of 1-(4-nitrophenyl)piperazine with 1-(2-phenylethyl)-4-piperidone in the presence of a reducing agent. The reaction yields the desired product with a high yield and purity.

Scientific Research Applications

1-(4-nitrophenyl)-4-[1-(2-phenylethyl)-4-piperidinyl]piperazine has been extensively studied for its potential therapeutic applications. It has been found to exhibit antipsychotic, antidepressant, and anxiolytic effects in animal models. Furthermore, it has been shown to have potential in the treatment of drug addiction, specifically in reducing cocaine and methamphetamine self-administration.